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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of 2-Hydroxymethylene ethisterone, a derivative of the synthetic progestin
ethisterone. Due to the limited availability of direct experimental data for this specific
compound, this guide also incorporates information from its parent compound, ethisterone, and
related steroidal molecules to provide a predictive profile. This document is intended to serve
as a valuable resource for researchers and professionals engaged in drug discovery and
development, offering insights into its chemical characteristics, and potential biological
activities. All quantitative data is presented in structured tables, and detailed experimental
protocols for key analytical methods are provided.

Chemical and Physical Properties

2-Hydroxymethylene ethisterone is a steroid derivative characterized by the addition of a
hydroxymethylene group to the ethisterone backbone. This modification is expected to
influence its polarity, solubility, and receptor binding affinity compared to the parent compound.

General Properties
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Property Value Source

(17a)-17-Hydroxy-2-
Chemical Name (hydroxymethylene)-pregn-4- [1]

en-20-yn-3-one

17-Ethynyl-2-
Synonyms (hydroxymethylene)- [1]
testosterone
CAS Number 2787-02-2 [1112][3]
Molecular Formula C22H2803 [11121[3]
Molecular Weight 340.46 g/mol [1][2]
Appearance Pale Yellow Solid
Storage Conditions 2-8°C Refrigerator [1]

Predicted and Related Compound Physicochemical Data

Direct experimental data for several key physicochemical properties of 2-Hydroxymethylene
ethisterone are not readily available in the public domain. The following table includes
computed values and data from a closely related compound, 2alpha-Hydroxymethyl
ethisterone.
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Property Value Method/Compound  Source

Experimental (for
Melting Point 164 °C 2alpha-Hydroxymethyl  [4]

ethisterone)

XLogP3 3.9 Computed [3]
Hydrogen Bond Donor
Computed [3]
Count
Hydrogen Bond
3 Computed [3]
Acceptor Count
Rotatable Bond Count 2 Computed [3]
Topological Polar
polod 57.5 Az Computed [3]
Surface Area
pKa Not available
Solubility Not available

Experimental Protocols

Due to the absence of specific published experimental protocols for 2-Hydroxymethylene
ethisterone, the following sections detail generalized methodologies commonly employed for
the characterization of steroidal compounds.

Synthesis of 2-Hydroxymethylene Ethisterone (General
Procedure)

The synthesis of 2-Hydroxymethylene ethisterone would typically involve the formylation of
ethisterone. A general procedure is outlined below, based on established methods for the C2-
formylation of 3-keto steroids.

Materials:

o Ethisterone
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o Ethyl formate

e Sodium methoxide

e Anhydrous solvent (e.g., benzene, toluene, or THF)

e Hydrochloric acid (for workup)

» Organic solvents for extraction and purification (e.g., ethyl acetate, dichloromethane)
 Silica gel for column chromatography

Procedure:

» Ethisterone is dissolved in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or
argon).

e A solution of sodium methoxide in methanol is added, followed by the dropwise addition of
ethyl formate.

o The reaction mixture is stirred at room temperature for a specified period, and the progress
is monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction is quenched by the addition of a dilute acid (e.g., hydrochloric
acid).

o The aqueous layer is extracted with an organic solvent.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.

e The crude product is purified by silica gel column chromatography to yield 2-
Hydroxymethylene ethisterone.

Characterization: The structure and purity of the synthesized compound would be confirmed
using techniques such as 'H-NMR, 3C-NMR, Mass Spectrometry (MS), and Infrared (IR)
Spectroscopy.[5]
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Determination of Melting Point

The melting point of a purified solid sample of 2-Hydroxymethylene ethisterone can be
determined using a standard melting point apparatus.

Procedure:
» A small amount of the crystalline solid is packed into a capillary tube.
e The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is gradually increased, and the range at which the solid melts is recorded.

Determination of Solubility

The solubility of 2-Hydroxymethylene ethisterone in various solvents can be determined
using the shake-flask method.

Procedure:

e An excess amount of the compound is added to a known volume of the solvent in a sealed
vial.

e The vial is agitated at a constant temperature for a sufficient time to ensure equilibrium is
reached (typically 24-48 hours).

e The solution is then filtered to remove any undissolved solid.

e The concentration of the dissolved compound in the filtrate is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

Determination of pKa

The acid dissociation constant (pKa) of the enolic hydroxyl group in 2-Hydroxymethylene
ethisterone can be determined by potentiometric titration or UV-Vis spectrophotometry.

Procedure (Potentiometric Titration):
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A solution of the compound in a suitable solvent mixture (e.g., water-ethanol) is prepared.

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is determined from the half-equivalence point of the titration curve.[6]

Biological Activity and Signaling Pathways
(Inferred)

Direct studies on the biological activity and mechanism of action of 2-Hydroxymethylene
ethisterone are scarce. However, as a derivative of ethisterone, it is anticipated to interact with
steroid hormone receptors, primarily the progesterone and androgen receptors. The
introduction of the 2-hydroxymethylene group may alter its binding affinity and selectivity.

Potential Mechanism of Action

It is hypothesized that 2-Hydroxymethylene ethisterone, like other progestins, exerts its
effects by binding to and modulating the activity of nuclear steroid receptors. This interaction
would lead to the regulation of target gene expression, influencing various physiological
processes.

Experimental Workflow for Biological Activity
Assessment

The biological activity of 2-Hydroxymethylene ethisterone could be evaluated through a
series of in vitro assays. A typical workflow is depicted below.

Conclusion

2-Hydroxymethylene ethisterone is a synthetic steroid with potential applications in drug
development. While a complete physicochemical and biological profile is not yet publicly
available, this guide provides a foundational understanding based on its chemical structure and
data from related compounds. Further experimental investigation is necessary to fully elucidate
its properties and mechanism of action. The provided experimental protocols offer a starting
point for researchers aiming to characterize this and similar molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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